1-(5-Methyl-2,3-diphenylindolyl)-3-piperidylpropan-2-ol
1-(5-Methyl-2,3-diphenylindolyl)-3-piperidylpropan-2-ol
Brand Name:
Vulcanchem
CAS No.:
5575-19-9
VCID:
VC0415373
InChI:
InChI=1S/C29H32N2O/c1-22-15-16-27-26(19-22)28(23-11-5-2-6-12-23)29(24-13-7-3-8-14-24)31(27)21-25(32)20-30-17-9-4-10-18-30/h2-3,5-8,11-16,19,25,32H,4,9-10,17-18,20-21H2,1H3
SMILES:
CC1=CC2=C(C=C1)N(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)CC(CN5CCCCC5)O
Molecular Formula:
C29H32N2O
Molecular Weight:
424.6g/mol
1-(5-Methyl-2,3-diphenylindolyl)-3-piperidylpropan-2-ol
CAS No.: 5575-19-9
Main Products
VCID: VC0415373
Molecular Formula: C29H32N2O
Molecular Weight: 424.6g/mol
| CAS No. | 5575-19-9 |
|---|---|
| Product Name | 1-(5-Methyl-2,3-diphenylindolyl)-3-piperidylpropan-2-ol |
| Molecular Formula | C29H32N2O |
| Molecular Weight | 424.6g/mol |
| IUPAC Name | 1-(5-methyl-2,3-diphenylindol-1-yl)-3-piperidin-1-ylpropan-2-ol |
| Standard InChI | InChI=1S/C29H32N2O/c1-22-15-16-27-26(19-22)28(23-11-5-2-6-12-23)29(24-13-7-3-8-14-24)31(27)21-25(32)20-30-17-9-4-10-18-30/h2-3,5-8,11-16,19,25,32H,4,9-10,17-18,20-21H2,1H3 |
| Standard InChIKey | WZRCQMGHRLAAPM-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)CC(CN5CCCCC5)O |
| Canonical SMILES | CC1=CC2=C(C=C1)N(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)CC(CN5CCCCC5)O |
| PubChem Compound | 2853868 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume